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An In-depth Technical Guide on the Stability and Decomposition of Arsenous Acid in Aqueous

Solution

Introduction
Arsenous acid, with the chemical formula H₃AsO₃, is an inorganic compound that exists in

aqueous solutions.[1] It is formed when arsenic trioxide (As₂O₃) dissolves in water.[2][3]

Despite its significance in environmental science, toxicology, and certain therapeutic

applications, arsenous acid has not been isolated as a pure material.[1] Its behavior in aqueous

media is complex, governed by factors such as pH, redox potential (Eh), and temperature. This

guide provides a comprehensive overview of the stability, speciation, and decomposition of

arsenous acid in aqueous solutions, intended for researchers, scientists, and professionals in

drug development.

Chemical Properties and Speciation
Arsenous acid is a pyramidal molecule with three hydroxyl groups bonded to a central arsenic

atom, correctly represented as As(OH)₃.[1] ¹H NMR studies of its aqueous solutions show a

single signal, which is consistent with this high-symmetry structure.[1]

Acid-Base Equilibria
Arsenous acid is a weak tribasic acid that dissociates in water. The successive pKa values

have been reported as 9.23, 12.13, and 13.40.[2] The speciation of arsenous acid is therefore
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highly dependent on the pH of the solution.

Below pH 9.2: The predominant species is the undissociated neutral molecule, H₃AsO₃

(arsenous acid).[4][5]

Between pH 9.2 and 12.1: The primary species is the dihydrogen arsenite ion, [AsO(OH)₂]⁻

or H₂AsO₃⁻.[1][4]

Between pH 12.1 and 13.4: The hydrogen arsenite ion, [AsO₂(OH)]²⁻ or HAsO₃²⁻, becomes

significant.[1][6]

Above pH 13.4: The fully deprotonated arsenite ion, [AsO₃]³⁻, is the dominant form.[1][6]

The following diagram illustrates the pH-dependent speciation of arsenous acid.
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Figure 1: Arsenous Acid Speciation as a Function of pH.

Stability and Decomposition in Aqueous Solution
The stability of arsenous acid (As(III)) is critically influenced by the redox potential (Eh) and pH

of the aqueous environment.[7]

Influence of Redox Potential (Eh) and pH
Redox potential and pH are the most important factors controlling arsenic speciation in water.

[4][6][7]

Reducing Conditions: In anaerobic or reducing environments (low Eh), trivalent arsenic

species (arsenites) are dominant.[5] The neutral H₃AsO₃ molecule is the main form up to a

pH of about 9.[4][7]

Oxidizing Conditions: In oxygen-rich, aerobic environments (high Eh), pentavalent arsenic

species (arsenates) are the dominant forms.[5] Under these conditions, arsenous acid

(As(III)) is oxidized to arsenic acid (H₃AsO₄). Thermodynamic calculations suggest that in

oxygenated ocean water, the ratio of arsenate to arsenite activity can be as high as 10²⁶:1.[2]

The diagram below illustrates the general relationship between redox potential and the primary

arsenic species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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